Cas no 99-32-1 (Chelidonic acid)

Chelidonic acid (4-oxo-4H-pyran-2,6-dicarboxylic acid) is a heterocyclic organic compound with notable applications in coordination chemistry and medicinal research. Its rigid pyran backbone and dual carboxylate groups enable strong chelating properties, making it useful for binding metal ions in analytical and catalytic processes. The compound's structural features also contribute to its role as a precursor in synthesizing biologically active derivatives. Chelidonic acid exhibits stability under standard conditions and is soluble in polar solvents, facilitating its use in laboratory settings. Its versatility in forming complexes and potential pharmacological relevance underscores its value in chemical and biomedical studies.

Chelidonic acid structure

Product Name:Chelidonic acid

CAS No:99-32-1

MF:C₇H₄O₆

MW:184.1030626297

MDL:MFCD00006577

CID:35014

PubChem ID:7431

Update Time:2025-10-13

Chelidonic acid Chemical and Physical Properties

Names and Identifiers

- 4-Oxo-4H-pyran-2,6-dicarboxylic acid
- 4-oxopyran-2,6-dicarboxylic acid
- CHELIDONIC ACID
- CHELIDONIC ACID(RG)
- Jervasic acid
- Jervaic acid
- Jerva acid
- Compound XI*
- 2,6-Dicarboxyl-4-pyrone
- 4H-Pyran-2,6-dicarboxylic acid, 4-oxo-
- Compound XI* (Cherry and Hageman)
- 4-Oxo-1,4-pyran-2,6-dicarboxylic acid
- gamma-Pyrone-2,6-dicarboxylic acid
- T33U4W5K6O
- Chelidonic acid (not validated)
- NSC3979
- PBAYDYUZOSNJGU-UHFFFAOYSA-N
- .gamma.-Pyrone-2,6-dicarboxylic acid
- cheli
- InChI=1/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
- CHEBI:3586
- s5579
- C7H4O6
- DS-1596
- FT-0623586
- AI3-19253
- y-Pyrone-2,6-dicarboxylic acid
- HMS3886K12
- EINECS 202-749-0
- BP-12076
- CCG-266462
- 4-Oxo-4H-pyran-2 pound not6-dicarboxylic acid
- HMS1537K05
- SCHEMBL70569
- Chelidonic acid, purum, anhydrous, >=98.0% (T)
- CHELIDONIC ACID [MI]
- NCGC00174597-01
- 4-Oxo-1,6-dicarboxylic acid
- DTXCID60166419
- CS-W022229
- C08476
- HY-W041489
- A19372
- UNII-T33U4W5K6O
- chelidonsaure
- MFCD00006577
- NS00041234
- 4-oxo-pyran-2,6-dicarboxylic acid
- SY031174
- c0955
- 2,6-dicarboxy-4-pyrone
- AR-360/40172582
- 4H-Pyran-2, 4-oxo-
- Chelidonic acid, 98%
- PBAYDYUZOSNJGU-UHFFFAOYSA-
- AKOS003368630
- WLN: T6O DVJ BVQ FVQ
- BB 0221249
- TimTec1_001281
- Z1238543360
- NSC 3979
- 4-Oxo-4H-pyran-2,6-dicarboxylicacid
- 99-32-1
- 5-18-08-00646 (Beilstein Handbook Reference)
- AMY36600
- BRN 0163607
- Chelidonic acid, analytical standard
- HLD
- EN300-82795
- Q908483
- DTXSID30243928
- NSC-3979
- DB-032002
- STK735535
- BBL037230
- Chelidonic acid
- MDL： MFCD00006577
- Inchi： 1S/C7H4O6/c8-3-1-4(6(9)10)13-5(2-3)7(11)12/h1-2H,(H,9,10)(H,11,12)
- InChI Key： PBAYDYUZOSNJGU-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C=C1C(=O)O)=O
- BRN： 0163607

Computed Properties

Exact Mass: 184.00100
Monoisotopic Mass: 184.00078784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.4

Experimental Properties

Color/Form: Powder
Density: 1.4880 (rough estimate)
Melting Point: 265 °C (dec.) (lit.)
Boiling Point: 238.02°C (rough estimate)
Refractive Index: 1.5600 (estimate)
PSA: 104.81000
LogP: 0.03620
Solubility: Slightly soluble in ethanol
Merck: 13,2060

Chelidonic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：UP7350000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Chelidonic acid Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chelidonic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QX778-250mg	Chelidonic acid	99-32-1	97%	250mg	57CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QX778-5g	Chelidonic acid	99-32-1	97%	5g	324.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QX778-1g	Chelidonic acid	99-32-1	97%	1g	93.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QX778-25g	Chelidonic acid	99-32-1	97%	25g	1537CNY	2021-05-07
MedChemExpress	HY-W041489-10mM*1mLinDMSO	Chelidonic acid	99-32-1	≥97.0%	10mM*1mLinDMSO	￥660	2023-07-26
MedChemExpress	HY-W041489-100mg	Chelidonic acid	99-32-1	99.91%	100mg	￥600	2025-04-15
Alichem	A119001030-25g	4-Oxo-4H-pyran-2,6-dicarboxylic acid	99-32-1	97%	25g	$206.00	2023-08-31
Alichem	A119001030-100g	4-Oxo-4H-pyran-2,6-dicarboxylic acid	99-32-1	97%	100g	$572.00	2023-08-31
S e l l e c k ZHONG GUO	S5579-25mg	Chelidonic acid	99-32-1	98%	25mg	¥794.58	2023-09-15
Ambeed	A131954-100mg	4-Oxo-4H-pyran-2,6-dicarboxylic acid	99-32-1	97%	100mg	$6.00	2021-07-07

Chelidonic acid Suppliers

Amadis Chemical Company Limited

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(CAS:99-32-1)Chelidonic acid

Order Number:A19372

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):394.0

Email:sales@amadischem.com

Product Official Link

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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
3. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

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4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

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